Cas no 1785475-96-8 (5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole)

• Product Name: 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole
• CAS No: 1785475-96-8
• MF: C₅H₅BrF₂N₂
• MW: 211.007406949997
• CID: 6206217
• PubChem ID: 84781406
• Update Time: 2025-10-21

5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-7143309
• 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole
• 1785475-96-8
• 4-bromo-2-(1,1-difluoroethyl)-1H-imidazole

• Inchi： 1S/C5H5BrF2N2/c1-5(7,8)4-9-2-3(6)10-4/h2H,1H3,(H,9,10)
• InChI Key： IZXDHIKORUPHIG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)(F)F)N1

Computed Properties

• Exact Mass: 209.96042g/mol
• Monoisotopic Mass: 209.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole

Research Brief on 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole (CAS: 1785475-96-8): Recent Advances and Applications

The compound 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole (CAS: 1785475-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo and difluoroethyl substitutions, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule probes. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential clinical relevance.

One of the key areas of interest is the role of 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole as a building block in medicinal chemistry. Researchers have utilized this compound to design novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of kinases such as JAK2 and BTK, which are critical in autoimmune diseases and certain cancers. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, thereby inhibiting their function.

In addition to its therapeutic potential, 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole has also been investigated for its utility in chemical biology. Its unique structural features make it a valuable tool for probing protein-ligand interactions and studying enzyme kinetics. Recent work has employed this compound in fluorescence-based assays and mass spectrometry studies to elucidate binding affinities and conformational changes in target proteins. These applications underscore its versatility beyond traditional drug development.

The synthesis of 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole has also seen advancements, with researchers developing more efficient and scalable routes. A 2022 patent application detailed a novel catalytic method for its preparation, emphasizing improved yields and reduced environmental impact. This progress is critical for enabling large-scale production and further exploration of its pharmacological properties.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Ongoing research aims to address these issues through structural modifications and formulation strategies. For example, recent preclinical studies have explored the incorporation of prodrug moieties to enhance bioavailability and reduce off-target effects.

In conclusion, 5-Bromo-2-(1,1-difluoroethyl)-1H-imidazole (CAS: 1785475-96-8) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to chemical probes—highlight its importance in advancing biomedical research. Future studies will likely focus on translating these findings into clinical applications, paving the way for new therapeutic options.